Cas no 89162-21-0 (Phosphoric acid, monobutyl monomethyl ester)

• Product Name: Phosphoric acid, monobutyl monomethyl ester
• CAS No: 89162-21-0
• MF: C₅H₁₂O₄P
• MW: 167.120142936707
• CID: 610001
• PubChem ID: 22497508
• Update Time: 2025-04-19

Phosphoric acid, monobutyl monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, monobutyl monomethyl ester
• butyl methyl phosphate
• DTXSID20626221
• 89162-21-0

• Inchi： 1S/C5H13O4P/c1-3-4-5-9-10(6,7)8-2/h3-5H2,1-2H3,(H,6,7)/p-1
• InChI Key： SPSGSQIUFBBUIE-UHFFFAOYSA-M
• SMILES： P(=O)([O-])(OC)OCCCC

Computed Properties

• Exact Mass: 167.04732086g/mol
• Monoisotopic Mass: 167.04732086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 68.40000
• LogP: 1.98810